Cas no 62957-18-0 (N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride)

• Product Name: N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride
• CAS No: 62957-18-0
• MF: C₁₂H₁₆Cl₂N₂
• MW: 259.174840927124
• MDL: MFCD29041172
• CID: 4656045
• PubChem ID: 121552610
• Update Time: 2025-06-08

N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride
• 2-N,2-N-dimethylnaphthalene-2,6-diamine;dihydrochloride

• MDL： MFCD29041172
• Inchi： 1S/C12H14N2.2ClH/c1-14(2)12-6-4-9-7-11(13)5-3-10(9)8-12;;/h3-8H,13H2,1-2H3;2*1H
• InChI Key： OTOFTYVXAUIKHI-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(C)C1C=CC2C=C(C=CC=2C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 29.3

Additional information on N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride

Introduction to N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride (CAS No: 62957-18-0)

N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride, a compound with the chemical formula C₁₆H₁₄N₂·2HCl, is a significant molecule in the field of pharmaceutical and biochemical research. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride structure consists of a naphthalene core with two amino groups at the 2 and 6 positions, further modified by dimethyl groups at the nitrogen atoms. This specific arrangement imparts distinct chemical reactivity and makes it a valuable candidate for further investigation.

The CAS No 62957-18-0 assigned to this compound is a unique identifier that ensures precise classification and referencing in scientific literature. This numerical code is essential for researchers to locate and verify the compound's properties and applications accurately. The naphthalene backbone, a fused ring system of two benzene rings, contributes to the compound's stability and hydrophobicity, while the amino and dimethyl substituents enhance its solubility in polar solvents, making it more amenable for various biochemical assays.

In recent years, the N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride has been explored for its potential role in drug development. Its molecular structure suggests that it may interact with biological targets in novel ways, making it a promising candidate for therapeutic applications. Specifically, the presence of multiple nitrogen atoms provides multiple sites for hydrogen bonding and coordination, which can be exploited in designing molecules that interact with enzymes or receptors.

One of the most intriguing aspects of this compound is its potential as an intermediate in synthesizing more complex molecules. The Naphthalene core is a versatile scaffold that can be functionalized in numerous ways, allowing chemists to tailor its properties for specific applications. For instance, researchers have been investigating derivatives of this compound for their antimicrobial and anti-inflammatory properties. The dimethylamino groups introduce basicity, which can be leveraged to design molecules that modulate pH-sensitive biological pathways.

Recent studies have also highlighted the N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride's role in material science. Its ability to form stable complexes with metal ions makes it a candidate for developing new catalysts or luminescent materials. These applications are particularly exciting because they bridge traditional chemical research with emerging fields such as nanotechnology and optoelectronics.

The pharmaceutical industry has shown particular interest in this compound due to its structural similarity to known bioactive molecules. By studying its interactions with biological systems, researchers hope to uncover new mechanisms of action that could lead to innovative drug therapies. For example, the compound's ability to cross cell membranes may make it useful in drug delivery systems designed to target specific tissues or organs.

From a synthetic chemistry perspective, N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride offers a rich ground for exploring new reaction pathways and methodologies. The combination of aromatic stability and reactive functional groups allows chemists to develop novel synthetic strategies that could be applied across different chemical domains. This versatility underscores the importance of basic research in understanding fundamental molecular interactions.

The development of high-throughput screening techniques has further enhanced the study of compounds like CAS No 62957-18-0. These methods allow researchers to rapidly assess the biological activity of large libraries of molecules, accelerating the discovery process. In particular, computational modeling has become increasingly important in predicting how such compounds might behave within biological systems.

In conclusion,N2,N2-dimethylnaphthalene-2,6-diamine dihydrochloride represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structure and potential applications make it a valuable asset in both academic research and industrial development. As our understanding of molecular interactions continues to evolve,CAS No 62957-18-0 will undoubtedly play a significant role in shaping future advancements.